N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide

• IUPAC Name: N-[4-[(3-acetamidophenyl)carbamoyl]phenyl]-4-methylbenzamide
• InChI: InChI=1S/C23H21N3O3/c1-15-6-8-17(9-7-15)22(28)25-19-12-10-18(11-13-19)23(29)26-21-5-3-4-20(14-21)24-16(2)27/h3-14H,1-2H3,(H,24,27)(H,25,28)(H,26,29)
• InChI Key: QLGXWKGIMPRSSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)NC(=O)C
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide, also known as N-(4-(acetyl-3-aminophenyl)-4-methylphenyl)-benzamide, is a chemical compound that has gained significant attention in scientific research in recent years. This compound is a small molecule inhibitor that targets specific enzymes and receptors in the body, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide involves its ability to bind to specific enzymes and receptors in the body. It has been shown to inhibit the activity of various kinases, which are enzymes that play a critical role in cell signaling and proliferation.
Biochemical and Physiological Effects
N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation in the body, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide in lab experiments is its specificity for certain enzymes and receptors, making it a useful tool for studying their biological functions. However, the compound is relatively new and its long-term effects and potential toxicity have not yet been fully explored.

Future Directions

There are several potential future directions for research on N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide. One area of focus could be on exploring its potential as a treatment for various types of cancer, including breast, lung, and colon cancer. Another area of research could be on its potential as a treatment for neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, further studies could be conducted to explore the compound's potential side effects and toxicity, as well as its pharmacokinetics and pharmacodynamics in humans.

Synthesis Methods

The synthesis of N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide is a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. This intermediate is then reacted with 4-aminobenzoic acid to form N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide(4-methylphenyl)-4-aminobenzamide.
The next step involves the reaction of the intermediate with acetic anhydride to form N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide(4-methylphenyl)-4-acetamidobenzamide. This intermediate is then reacted with 3-aminobenzoic acid to form N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide(4-(acetyl-3-aminophenyl)-4-methylphenyl)-benzamide, which is the final product.

Scientific Research Applications

N-[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide[4-({[3-(acetylamino)phenyl]amino}carbonyl)phenyl]-4-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory effects on various enzymes and receptors in the body, making it a promising candidate for the treatment of cancer, inflammatory diseases, and neurological disorders.